Cas no 1361472-72-1 (2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361472-72-1
• MF: C₁₃H₆Cl₃FN₂
• MW: 315.55754327774
• CID: 4967781
• Update Time: 2025-05-25

2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H6Cl3FN2/c14-10-2-1-8(11(15)12(10)16)9-5-7(3-4-18)6-19-13(9)17/h1-2,5-6H,3H2
• InChI Key： QJMQWNSLVSGSSZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC=C(CC#N)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 4.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile

2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile

CAS No. 1361472-72-1 is a unique chemical compound with the molecular formula C₁₀H₅Cl₃FN₂. This compound, known as 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile, is a derivative of pyridine and has gained attention in recent years due to its potential applications in various fields. The compound's structure consists of a pyridine ring substituted with a fluoro group at position 2, a trichlorophenyl group at position 3, and an acetonitrile group at position 5. This combination of substituents imparts unique electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile involves a series of carefully designed organic reactions. Researchers have employed methods such as nucleophilic substitution, electrophilic substitution, and coupling reactions to construct the molecule. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses, reducing the environmental footprint of the production process. The compound's stability under various reaction conditions has also been extensively studied, making it suitable for use in demanding chemical environments.

The structural features of CAS No. 1361472-72-1 make it an attractive candidate for applications in agrochemicals and pharmaceuticals. In the field of pest control, this compound has shown promise as an active ingredient in pesticides due to its ability to disrupt specific biochemical pathways in target organisms. Its trichlorophenyl group contributes to its lipophilicity, enhancing its ability to penetrate biological membranes. Meanwhile, the acetonitrile group at position 5 provides additional functional versatility, allowing for further chemical modifications to optimize activity.

In medicinal chemistry, 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile has been explored as a lead compound for drug development. Its pyridine ring serves as a scaffold for attaching various bioactive groups, enabling interactions with target proteins or enzymes. Recent studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression. The fluoro substituent at position 2 enhances the molecule's metabolic stability, reducing the likelihood of premature degradation within biological systems.

The environmental impact of CAS No. 1361472-72-1 has also been a focus of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for use in agricultural and industrial settings. Findings suggest that the compound exhibits moderate persistence in soil and water systems but can be effectively degraded under specific microbial conditions. These studies are crucial for ensuring sustainable practices when utilizing this compound in real-world applications.

In conclusion, CAS No. 1361472-72-1, or 2-Fluoro-3-(2,3,4-trichlorophenyl)pyridine-5-acetonitrile, represents a versatile and innovative chemical entity with diverse applications across multiple industries. Its unique structure and functional groups provide researchers with ample opportunities for further exploration and development. As advancements in synthetic methods and biological studies continue to unfold, this compound is poised to play an increasingly significant role in both academic research and commercial products.